Cas no 544704-64-5 (2-Benzothiazoleheptanoic acid, methyl ester)

• Product Name: 2-Benzothiazoleheptanoic acid, methyl ester
• CAS No: 544704-64-5
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 1593197
• Update Time: 2024-09-13

2-Benzothiazoleheptanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleheptanoic acid, methyl ester

• Inchi： 1S/C15H19NO2S/c1-18-15(17)11-5-3-2-4-10-14-16-12-8-6-7-9-13(12)19-14/h6-9H,2-5,10-11H2,1H3
• InChI Key： ZTDLLGYBHFJYMT-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CCCCCCC(OC)=O

Computed Properties

• Exact Mass: 277.11377

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 382.8±25.0 °C(Predicted)
• PSA: 39.19
• pka: 1.54±0.10(Predicted)